2-(4-Fluorobenzyl)-5-iodothiophene
Cat. No. B2578007
Key on ui cas rn:
154355-88-1
M. Wt: 318.15
InChI Key: PNRNSMBTRRXYBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:22]([OH:23])(=[O:24])[CH3:25].[CH:26]([Cl:27])([Cl:28])[Cl:29].[F:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][c:9]2[s:10][cH:11][cH:12][cH:13]2)[cH:6][cH:7]1.[I:14][N:15]1[C:16](=[O:17])[CH2:18][CH2:19][C:20]1=[O:21].[OH2:30]>>[F:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][c:9]2[s:10][c:11]([I:14])[cH:12][cH:13]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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ClC(Cl)Cl
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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Fc1ccc(Cc2cccs2)cc1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C1CCC(=O)N1I
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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|
Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Fc1ccc(Cc2ccc(I)s2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
